N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide

• IUPAC Name: 1-methyl-3-[(2-phenyl-2-phenylsulfanylacetyl)amino]thiourea
• InChI: InChI=1S/C16H17N3OS2/c1-17-16(21)19-18-15(20)14(12-8-4-2-5-9-12)22-13-10-6-3-7-11-13/h2-11,14H,1H3,(H,18,20)(H2,17,19,21)
• InChI Key: HVDNHLCCSQLFMJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)C(C1=CC=CC=C1)SC2=CC=CC=C2
• Molecular Formula: C16H17N3OS2
• Molecular Weight: 331.5 g/mol

Description

N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. MPTP is a thioamide derivative that has been found to have a number of interesting properties, including its ability to act as a potent inhibitor of the mitochondrial electron transport chain.

Mechanism of Action

The mechanism of action of N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide is related to its ability to inhibit the mitochondrial electron transport chain, which leads to the accumulation of reactive oxygen species and ultimately to the death of dopaminergic neurons. N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide is metabolized in the brain by monoamine oxidase B (MAO-B) to form the toxic metabolite MPP+, which is taken up by dopaminergic neurons via the dopamine transporter and causes their destruction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide are primarily related to its ability to selectively destroy dopaminergic neurons in the substantia nigra. This results in a decrease in dopamine levels in the brain, leading to the characteristic motor symptoms of Parkinson's disease such as tremors, rigidity, and bradykinesia. N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide has also been found to have other effects on the brain, including changes in neurotransmitter levels and alterations in gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide in lab experiments is its ability to selectively destroy dopaminergic neurons in the substantia nigra, allowing researchers to study the mechanisms underlying Parkinson's disease. However, there are also a number of limitations to using N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide in lab experiments, including the fact that it is highly toxic and can be difficult to handle safely. Additionally, the model of Parkinson's disease induced by N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide may not fully recapitulate the complexity of the human disease.

Future Directions

There are a number of future directions for research on N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide, including the development of new treatments for Parkinson's disease based on its mechanism of action. Additionally, researchers are exploring the use of N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide in other areas of neuroscience research, such as the study of addiction and depression. Finally, there is ongoing research into the safety and toxicity of N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide, as well as the development of new methods for synthesizing and handling the compound.

Scientific Research Applications

N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide has been widely studied for its potential use in scientific research, particularly in the field of neuroscience. One of the most interesting applications of N-methyl-2-[phenyl(phenylthio)acetyl]hydrazinecarbothioamide is its ability to selectively destroy dopaminergic neurons in the substantia nigra, resulting in a model of Parkinson's disease in animal models. This has allowed researchers to study the mechanisms underlying Parkinson's disease and to test potential treatments for the condition.